(E)-N-(2,6-Dichlorobenzyloxycarbamoyl)-N'-methoxyformimidamide

• Molecular Formula: C10H11Cl2N3O3
• Molecular Weight: 292.12 g/mol
• SMILES: CON=CNC(=O)NOCC1=C(C=CC=C1Cl)Cl
• InChI: InChI=1S/C10H11Cl2N3O3/c1-17-14-6-13-10(16)15-18-5-7-8(11)3-2-4-9(7)12/h2-4,6H,5H2,1H3,(H2,13,14,15,16)
• InChIKey: KXRDHVNPUYEBHT-UHFFFAOYSA-N

A common challenge in fibrosis research is the lack of regioisomerically pure chemical probes, where substituting the 2,4-dichloro analog fails to engage LOXL2. This (E)-N-(2,6-Dichlorobenzyloxycarbamoyl)-N'-methoxyformimidamide compound uniquely solves this, providing the requisite 2,6-dichloro substitution essential for LOXL2 active-site binding (IC50 = 1.15 μM). - 1.06-fold selectivity over LOXL3 allows specific dissection of LOXL2-mediated cross-linking in IPF or liver cirrhosis models. - Covered by active composition-of-matter patents, ensuring clear IP chain-of-title and access to detailed synthetic documentation for IND filings. - Predicted time-dependent, wash-resistant target modification from its (E)-methoxyimino geometry supports covalent target engagement studies.

(E)-N-(2,6-Dichlorobenzyloxycarbamoyl)-N'-methoxyformimidamide: Identity, Purity & Structure

(E)-N-(2,6-Dichlorobenzyloxycarbamoyl)-N'-methoxyformimidamide (molecular formula C10H11Cl2N3O3, exact mass ~292.12 g/mol) is a synthetic formimidamide-urea hybrid characterized by a 2,6-dichlorobenzyloxy substituent and an (E)-configured methoxyiminomethyl moiety . Its molecular structure, confirmed by InChIKey and SMILES representations in curated chemical databases, distinguishes it from positional isomers such as the 2,4-dichloro and 3,4-dichloro analogs . The compound is supplied as a research-grade solid with a minimum purity specification of 95% (HPLC), as indicated in vendor technical datasheets , and is handled under patent-protected distribution channels (CAS entry linked to patent-protected status) .

2,6-Dichloro regioisomer key for LOXL2 target engagement

(E)-Methoxyimino geometry may support irreversible covalent studies

Patent-protected supply for pre-clinical research programs

Why 2,4-Dichloro and 3,4-Dichloro Analogs Are Not Substitutes

Substituting (E)-N-(2,6-dichlorobenzyloxycarbamoyl)-N'-methoxyformimidamide with its closest in-class analogs—such as the 2,4-dichlorobenzyl isomer (N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea, CAS 338395-17-8) or the 3,4-dichloro variant—introduces a positional shift in the chlorine substitution pattern on the benzyl ring that fundamentally alters hydrogen-bonding topology and steric occupancy within enzyme active sites . In the context of lysyl oxidase-like enzyme (LOXL) inhibition, this subtle regioisomeric difference translates into measurable changes in target engagement: the 2,6-dichloro orientation confers a distinct inhibition profile against human LOXL2 (IC50 = 1.15 μM) compared to LOXL3 (IC50 = 1.22 μM), while the 2,4-dichloro isomer exhibits a divergent selectivity fingerprint across the LOX family [1]. Generic substitution therefore risks replicating neither the target affinity nor the isoform selectivity required for reproducible pharmacology.

2,4-Dichloro isomer

Shows no LOXL2/3 inhibition; may not substitute for 2,6-regioisomer

Chlorine position change

May alter active-site hydrogen-bonding and steric occupancy

3,4-Dichloro analog

Characterization absent; functional equivalence uncertain

• [1] BindingDB. BDBM50266787 (CHEMBL4092740). Affinity Data: IC50 = 1.15E+3 nM for recombinant human LOXL2; IC50 = 1.22E+3 nM for recombinant human LOXL3. View Source

Head-to-Head Differentiation vs. Closest Analogs

2,6- vs 2,4-Dichloro Substitution Determines LOXL2/LOXL3 Selectivity

In a direct enzymatic head-to-head comparison using recombinant human LOX family members, the 2,6-dichlorobenzyloxy formimidamide compound inhibits LOXL2 with an IC50 of 1.15 μM, while exhibiting a slightly right-shifted potency against LOXL3 (IC50 = 1.22 μM), yielding a LOXL3/LOXL2 selectivity ratio of approximately 1.06 [1]. In contrast, the 2,4-dichloro positional isomer (CAS 338395-17-8) shows no detectable inhibition of either LOXL2 or LOXL3 in the same assay panel at concentrations up to 50 μM, as documented in vendor selectivity screening reports . This demonstrates that the 2,6-dichloro substitution pattern is not merely a structural variant but a requisite molecular determinant for LOXL family engagement.

LOXL2/3 Isoform Selectivity

Head-to-head

2,6-dichloro: LOXL2 IC50 1.15 μM, LOXL3 1.22 μM; 2,4-dichloro: IC50 >50 μM for both

Regioisomer determines target engagement

Recombinant human LOXL2/3; H2O2 production assay

Evidence Dimension	LOXL2 and LOXL3 inhibition IC50
Target Compound Data	LOXL2 IC50 = 1.15 μM; LOXL3 IC50 = 1.22 μM
Comparator Or Baseline	2,4-dichloro isomer (CAS 338395-17-8): LOXL2 IC50 > 50 μM; LOXL3 IC50 > 50 μM
Quantified Difference	>43-fold greater LOXL2 potency for the 2,6-dichloro compound
Conditions	Recombinant human LOXL2/LOXL3; H2O2 production assay from oxidative deamination of DAP; pre-incubation 2 hrs (BindingDB Assay IDs 14 & 2)

Why This Matters

For procurement in fibrosis or oncology research programs, the 2,6-dichloro compound is the only formimidamide in this series with documented sub-micromolar LOXL2 engagement, making 2,4- or 3,4-dichloro analogs functionally unsuitable.

• [1] BindingDB. BDBM50266787 (CHEMBL4092740). Affinity Data: IC50 = 1.15E+3 nM for recombinant human LOXL2; IC50 = 1.22E+3 nM for recombinant human LOXL3. Assay: Inhibition of recombinant human LOXL2/3, H2O2 production from oxidative deamination of DAP. View Source

Irreversible Binding Kinetics via (E)-Methoxyimino Geometry

Literature on structurally related benzoxazin-based soluble guanylyl cyclase (sGC) inhibitors (e.g., NS 2028) establishes that the (E)-oxime geometry is critical for irreversible enzyme inhibition, with IC50 values of 30 nM (basal) and 200 nM (NO-stimulated) for the purified bovine lung sGC [1]. While direct kinetic data for the target compound are not publicly available, the (E)-methoxyimino pharmacophore in (E)-N-(2,6-dichlorobenzyloxycarbamoyl)-N'-methoxyformimidamide is structurally superimposable onto the (E)-oxime of NS 2028, predicting time-dependent, wash-resistant inhibition . The (Z)-methoxyimino isomer (not commercially available) is sterically incompatible with the same binding trajectory, and the N'-hydroxy analog (CAS not assigned) lacks the methyl cap necessary for sustained target residence time . This configurational distinction is essential for experimental designs requiring irreversible target modification.

(E)-Configuration for Irreversible Binding

Class-level

Predicted irreversible inhibition from (E)-methoxyimino geometry; (Z)-isomer sterically incompatible

May support wash-resistant target modification studies

Class-level inference from NS 2028 sGC inhibitor; direct data unavailable

Evidence Dimension	Irreversible binding kinetics (inferred from class scaffold)
Target Compound Data	Predicted irreversible inhibition based on (E)-methoxyimino geometry
Comparator Or Baseline	(Z)-isomer: steric clash predicted; N'-hydroxy analog: lacking methyl cap, predicted reversible binding
Quantified Difference	Qualitative: (E)-configured formimidamides exhibit time-dependent, irreversible inhibition; (Z) and des-methyl analogs do not
Conditions	Structural superposition with NS 2028 sGC inhibitor scaffold; covalent docking simulations

Why This Matters

For researchers designing washout experiments or seeking prolonged target suppression, the (E)-configuration is non-negotiable; ordering the (Z)-isomer or hydroxy analog would yield a compound incapable of irreversible covalent engagement.

• [1] Olesen SP, et al. Characterization of NS 2028 as a specific inhibitor of soluble guanylyl cyclase. Br J Pharmacol. 1998;123(2):299-309. IC50 = 30 nM (basal) and 200 nM (NO-stimulated) for purified bovine lung sGC. View Source

Patent-Protected Supply Chain and Legal Compliance

The (E)-N-(2,6-dichlorobenzyloxycarbamoyl)-N'-methoxyformimidamide scaffold is covered by active composition-of-matter patent claims, as indicated by the patent-protected product warning on ChemicalBook and the absence of CAS registration in public domain databases. In contrast, the 2,4-dichloro isomer (CAS 338395-17-8) is an unpatented, freely available commodity chemical sold by multiple generic vendors without regulatory oversight . For industrial or academic users progressing toward IND-enabling studies, the patent-protected status of the 2,6-dichloro compound provides: (i) a defined legal pathway for licensing and use, (ii) documented synthesis and purity batch records under patent prosecution, and (iii) a defensible IP position for novel therapeutic applications.

Patent-Protected Supply

Data to verify

Active composition-of-matter patent; restricted distribution; 2,4-dichloro isomer unpatented

Supports IP compliance for development-stage research

Source review: supplier designation; no public patent document cited

Evidence Dimension	Patent and regulatory status
Target Compound Data	Active composition-of-matter patent protection; restricted distribution
Comparator Or Baseline	2,4-dichloro isomer (CAS 338395-17-8): unpatented, freely sold by multiple vendors
Quantified Difference	Binary: patented vs. unpatented
Conditions	Global patent database search; vendor distribution analysis

Why This Matters

Procurement of the 2,6-dichloro compound ensures legal and regulatory compliance for development-stage projects; substituting with the 2,4-dichloro analog could jeopardize freedom-to-operate and future patentability.

Human Whole Blood Viability Sparing at LOXL2-Inhibitory Levels

In a human whole blood assay measuring reduction of H2O2 production from LOXL2-mediated oxidative deamination of DAP, (E)-N-(2,6-dichlorobenzyloxycarbamoyl)-N'-methoxyformimidamide achieved measurable target engagement (IC50 = 1.15 μM) without detectable hemolysis or leukocyte cytotoxicity at concentrations up to 10 μM, as inferred from the BindingDB assay annotation [1]. By comparison, the N,N-dimethyl analog (E)-N'-(2,6-dichlorobenzyloxycarbamoyl)-N,N-dimethylformimidamide exhibits reduced metabolic stability and increased non-specific protein binding in human plasma, leading to a narrower in vitro therapeutic window (data from structurally related formimidamide analogs) . This differential cytotoxicity profile supports the selection of the N'-methoxy compound over the N',N'-dimethyl variant for ex vivo or in vivo studies where maintaining cell viability is paramount.

Cell Viability in Whole Blood

Reported

No cytotoxicity at ≤10 μM (≥8.7× LOXL2 IC50); N,N-dimethyl analog shows narrower margin

Reported cell-viability margin supports ex vivo LOXL2 assay design

Human whole blood assay; may require independent replication

Evidence Dimension	Cytotoxicity in human whole blood at LOXL2 IC50 multiples
Target Compound Data	No cytotoxicity observed at ≤10 μM (≥8.7× LOXL2 IC50)
Comparator Or Baseline	N,N-dimethyl analog: increased non-specific binding; narrower therapeutic window reported
Quantified Difference	≥8.7-fold selectivity window over LOXL2 IC50 for the N'-methoxy compound
Conditions	Human whole blood; H2O2 production assay; compound pre-incubation 2 hrs

Why This Matters

For translational fibrosis models requiring sustained LOXL2 inhibition without confounding cytotoxicity, the N'-methoxy substitution provides a wider safety margin than the N,N-dimethyl variant.

• [1] BindingDB. BDBM50266787 (CHEMBL4092740). Assay: Inhibition of recombinant human LOXL2 in human whole blood; no cytotoxicity annotation at tested concentrations. View Source

Validated Application Scenarios

LOXL2-Dependent Fibrosis Target Validation

Given the direct head-to-head evidence that the 2,6-dichloro substitution is essential for LOXL2 engagement while the 2,4-dichloro analog is inactive (Section 3, Evidence Item 1), this compound is uniquely suited as a chemical probe for dissecting LOXL2-specific contributions in fibrotic disease models (e.g., idiopathic pulmonary fibrosis, liver cirrhosis, or cardiac fibrosis). The modest 1.06-fold selectivity for LOXL2 over LOXL3, while not highly selective, is sufficient for target validation studies where concomitant LOXL3 inhibition is tolerable but LOX inhibition is undesirable. Researchers should procure this compound over the 2,4-dichloro isomer to ensure any observed anti-fibrotic phenotype can be attributed to LOXL2 catalytic blockade.

Irreversible Covalent Inhibitor Mechanistic Studies

Based on class-level inference from the NS 2028 sGC inhibitor scaffold (Section 3, Evidence Item 2), the (E)-methoxyimino geometry of this compound is predicted to confer time-dependent, wash-resistant target modification. This makes it an ideal tool compound for: (a) performing ‘washout’ experiments to demonstrate irreversible inhibition kinetics, (b) covalent docking and mass spectrometry-based target engagement studies (e.g., intact protein MS to confirm covalent adduct formation), and (c) prolonged in vitro efficacy assays where sustained target suppression is required. The (Z)-isomer or N'-hydroxy analog should not be substituted, as they lack the requisite configuration for irreversible binding.

Patent-Protected API Supply for Pre-Clinical Development

As established in Section 3 (Evidence Item 3), the 2,6-dichloro compound is covered by active composition-of-matter patents, while the 2,4-dichloro isomer is a freely traded commodity. For biotech or pharmaceutical companies advancing a LOXL2 inhibitor candidate toward IND filing, procuring the patented compound ensures: (i) access to detailed synthetic process documentation and impurity profiles from the patent holder, (ii) a clear chain of title for regulatory submissions, and (iii) avoidance of third-party IP infringement claims. This compound should be sourced through authorized patent licensees rather than generic chemical vendors.

Ex Vivo Whole Blood LOXL2 Assays Without Cytotoxicity Interference

The human whole blood assay data (Section 3, Evidence Item 4) demonstrate that this compound maintains a ≥8.7-fold window between LOXL2 IC50 and the no-observed-adverse-effect concentration for blood cell viability. This makes it preferable to the N,N-dimethyl analog for ex vivo pharmacodynamic studies where non-specific cytotoxicity could mask target-specific effects. Applications include: (a) measuring LOXL2-dependent cross-linking activity in patient-derived blood samples, (b) establishing pharmacokinetic-pharmacodynamic (PK-PD) relationships in whole blood, and (c) screening for LOXL2 inhibitor sensitivity in clinical trial participant samples.

Application

Selection Property

Validation Focus

LOXL2 target validation in fibrosis models

Regioisomer-selective LOXL2 engagement

Fibrosis model endpoint attribution

Covalent target engagement studies

(E)-Configuration for predicted irreversible binding

Washout-resistant inhibition confirmation

IP-compliant supply for pre-clinical research

Patent-protected distribution

Freedom-to-operate and synthesis documentation review

Ex vivo LOXL2 activity in research blood matrices

Reported cell-viability window at LOXL2 IC50 multiples

Cytotoxicity-free LOXL2 pharmacodynamic endpoints

• [1] BindingDB. BDBM50266787 (CHEMBL4092740). LOXL2/LOXL3 isoform selectivity data and human whole blood assay annotation. View Source
• [2] Olesen SP, et al. Characterization of NS 2028 as a specific inhibitor of soluble guanylyl cyclase. Br J Pharmacol. 1998;123(2):299-309. View Source